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Compound of Interest

Compound Name: Dipropyl adipate

Cat. No.: B086888 Get Quote

For laboratory professionals engaged in research and development, ensuring a safe and

efficient handling of chemical compounds is paramount. This guide provides essential safety

and logistical information for the handling of Dipropyl adipate (CAS No. 106-19-4), a key

compound in various industrial applications. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Dipropyl adipate, a thorough risk assessment should be conducted. The

following personal protective equipment is recommended to minimize exposure and ensure

safety.

Recommended Personal Protective Equipment (PPE) for Handling Dipropyl Adipate:
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Protection Type Specification Rationale

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection, conforming to

OSHA 29 CFR 1910.133 or EU

EN166 standards. A face

shield may be appropriate for

larger quantities or when

splashing is likely.[1]

Protects against potential eye

contact which may cause

redness, pain, or severe

damage.[1]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber). Gloves

should be inspected for

integrity before each use.[2][3]

Prevents skin contact, which

can lead to irritation

characterized by itching,

scaling, or reddening.[1]

Skin and Body Protection

A laboratory coat and close-

toed footwear are the minimum

requirements. For larger scale

operations, a chemical-

resistant suit may be

necessary.[1][4]

Provides a barrier against

accidental spills and splashes

on the skin and clothing.[1]

Respiratory Protection

Typically not required with

adequate ventilation. If fumes

are generated or ventilation is

poor, use a NIOSH-approved

respirator.[1][5]

Avoids inhalation of fumes

which can cause irritation to

the lungs and respiratory

system.[1]

Essential Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood.[1][5]

Avoid direct contact with skin, eyes, and clothing.[1]
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Wash hands thoroughly after handling the substance.[1]

Keep away from sources of ignition as the substance is combustible.[1][4]

Take measures to prevent the buildup of electrostatic charge.[4]

Storage:

Store in a tightly closed, original container in a dry and well-ventilated place.[4][6]

Keep away from incompatible materials such as strong oxidizing agents.[5][6]

Spill, Leak, and Disposal Protocols
In the event of a spill or leak, immediate and appropriate action is necessary to contain the

situation and prevent environmental contamination.

Spill and Leak Response:

Evacuate: Ensure unprotected personnel are kept away from the spill area.[1]

Ventilate: Ensure adequate ventilation of the affected area.[1]

Contain: Prevent further leakage or spillage if it is safe to do so.[1]

Absorb: Use an inert absorbent material such as sand, earth, or vermiculite to absorb the

spill.[1][6]

Collect: Carefully sweep or vacuum up the absorbed material and place it into a suitable,

labeled container for disposal.[4]

Disposal:

Dispose of Dipropyl adipate and its contaminated packaging as special waste.[4]

Disposal must be carried out by a licensed disposal company in accordance with local,

state, and federal regulations.[4][7]

Do not allow the product to enter drains, waterways, or soil.[1]
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Quantitative Data Summary
The following table summarizes key quantitative data for Dipropyl adipate. It is important to

note that specific occupational exposure limits have not been established.

Property Value Source

Molecular Formula C12H22O4 [1]

Molecular Weight 230.30 g/mol [1][8]

CAS Number 106-19-4 [1]

Boiling Point 144°C (10 mmHg) [1]

Flash Point 146°C [1]

Relative Density 0.979 [1]

OSHA PEL No data available [1]

NIOSH REL No data available [1]

ACGIH TLV No data available [1]

Safe Handling Workflow
The following diagram illustrates the standard operational workflow for handling Dipropyl
adipate, from initial preparation to final disposal, to ensure a safe and compliant process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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